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Compound of Interest

Compound Name: Hsd17B13-IN-89

Cat. No.: B12375480 Get Quote

This guide provides crucial safety and logistical information for researchers, scientists, and

drug development professionals handling Hsd17B13-IN-89, a potent inhibitor of 17β-

Hydroxysteroid dehydrogenase 13 (HSD17B13). Adherence to these procedures is vital for

ensuring laboratory safety and experimental integrity. Hsd17B13-IN-89 is utilized in research

concerning nonalcoholic fatty liver disease (NAFLD).[1][2]

Physicochemical and Safety Data
A comprehensive understanding of the compound's properties is the foundation of safe

handling. The following table summarizes key quantitative data for Hsd17B13-IN-89.

Property Value Source

IC₅₀ for Estradiol <0.1 μM MedChemExpress[1]

IC₅₀ for LTB3 <1 μM MedChemExpress[2]

Purity 99.97% MedChemExpress[2]

CAS Number 2758802-02-5 MedChemExpress[2]

Note: A full Safety Data Sheet (SDS) containing detailed physicochemical properties, toxicity

data, and exposure limits was not available in the public domain at the time of this search.

Researchers must obtain and review the complete SDS from the supplier before handling this

compound.
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Operational Plan: Handling and Personal Protective
Equipment (PPE)
A systematic approach to handling Hsd17B13-IN-89 is critical to minimize exposure and

maintain a safe laboratory environment. The following workflow outlines the necessary steps

and required PPE.

Preparation

Handling

Storage

Review Supplier's
Safety Data Sheet (SDS)

Don Appropriate PPE

Prepare Designated
Handling Area

Weigh Compound in a
Vented Enclosure

Proceed to Handling

Dissolve in Appropriate
Solvent

Stock Solution:
-80°C (6 months)
-20°C (1 month)

Store Appropriately
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Caption: Workflow for Safe Handling of Hsd17B13-IN-89.

Personal Protective Equipment (PPE) Requirements
Based on standard laboratory practice for handling potent small molecules, the following PPE

is mandatory:

PPE Category Specification Rationale

Hand Protection
Nitrile gloves (or other

chemically resistant gloves)

Prevents skin contact and

absorption.

Eye Protection
Safety glasses with side

shields or goggles

Protects eyes from splashes

and airborne particles.

Body Protection Laboratory coat
Prevents contamination of

personal clothing.

Respiratory Protection

Use in a well-ventilated area. A

respirator may be required for

handling large quantities or if

dust is generated.

Minimizes inhalation of the

compound.

Note: These are general recommendations. The specific type of PPE should be determined

after a thorough review of the supplier's Safety Data Sheet (SDS) and a risk assessment of the

planned experimental procedure.

Experimental Protocol: Preparation of Stock
Solution
Accurate and consistent preparation of stock solutions is fundamental for reproducible

experimental results.

Objective: To prepare a stock solution of Hsd17B13-IN-89 for in vitro or in vivo studies.

Materials:
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Hsd17B13-IN-89 solid compound

Appropriate solvent (e.g., DMSO)

Calibrated analytical balance

Vented enclosure (e.g., fume hood or powder containment hood)

Sterile microcentrifuge tubes or vials

Pipettes and sterile tips

Procedure:

Preparation: Ensure the handling area within the vented enclosure is clean and free of

contaminants.

Weighing: Tare a sterile, pre-labeled microcentrifuge tube on the analytical balance. Carefully

add the desired amount of Hsd17B13-IN-89 to the tube. Record the exact weight.

Dissolution: Add the calculated volume of the appropriate solvent to the tube to achieve the

desired stock concentration.

Mixing: Vortex the solution until the compound is completely dissolved. Gentle warming or

sonication may be used if necessary, as specified in the experimental protocol.

Storage: Aliquot the stock solution into smaller volumes to avoid repeated freeze-thaw

cycles. Store the aliquots at -20°C for short-term storage (up to 1 month) or -80°C for long-

term storage (up to 6 months).[2]

Biological Context: HSD17B13 Signaling Pathway
HSD17B13 is a lipid droplet-associated protein primarily expressed in the liver.[3][4] It is

implicated in the pathogenesis of NAFLD.[5][6] Loss-of-function variants in the HSD17B13

gene are associated with a reduced risk of progression from simple steatosis to more severe

forms of liver disease.[5][7] The inhibitor, Hsd17B13-IN-89, is designed to block the enzymatic

activity of the HSD17B13 protein.
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HSD17B13 Activity in NAFLD Pathogenesis
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Caption: Role of HSD17B13 in NAFLD and the action of Hsd17B13-IN-89.

Disposal Plan
Proper disposal of chemical waste is essential for environmental protection and laboratory

safety.

Waste Characterization:

Solid Waste: Unused Hsd17B13-IN-89 powder, contaminated consumables (e.g., weigh

boats, pipette tips, gloves).

Liquid Waste: Unused stock solutions, experimental media containing the compound.

Disposal Procedure:
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Segregation: All waste contaminated with Hsd17B13-IN-89 must be segregated from

general laboratory waste.

Containment:

Solid Waste: Collect in a designated, clearly labeled, sealed waste container.

Liquid Waste: Collect in a designated, clearly labeled, sealed, and chemically compatible

waste container. Do not mix with incompatible waste streams.

Labeling: All waste containers must be labeled with the chemical name ("Hsd17B13-IN-89")

and appropriate hazard warnings.

Disposal: Dispose of the chemical waste through the institution's hazardous waste

management program. Follow all local, state, and federal regulations for chemical waste

disposal.

Disclaimer: This document provides a summary of essential safety and handling information. It

is not a substitute for a thorough review of the manufacturer's Safety Data Sheet (SDS) and

adherence to all institutional and regulatory safety protocols. All laboratory personnel must be

trained in the proper handling of hazardous chemicals before working with Hsd17B13-IN-89.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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